Cas no 83732-81-4 (1,3,6-Naphthalenetrisulfonicacid, 8-hydroxy-, potassium sodium salt (1:?:?))

1,3,6-Naphthalenetrisulfonicacid, 8-hydroxy-, potassium sodium salt (1:?:?) structure
83732-81-4 structure
Product name:1,3,6-Naphthalenetrisulfonicacid, 8-hydroxy-, potassium sodium salt (1:?:?)
CAS No:83732-81-4
MF:C10H8KNaO10S3
MW:446.447591781616
CID:726379
PubChem ID:91810588

1,3,6-Naphthalenetrisulfonicacid, 8-hydroxy-, potassium sodium salt (1:?:?) Chemical and Physical Properties

Names and Identifiers

    • 1,3,6-Naphthalenetrisulfonicacid, 8-hydroxy-, potassium sodium salt (1:?:?)
    • 8-hydroxynaphthalene-1,3,6-trisulphonic acid, potassium sodium salt
    • EINECS 280-632-3
    • 83732-81-4
    • Inchi: InChI=1S/C10H8O10S3.K.Na/c11-8-3-6(21(12,13)14)1-5-2-7(22(15,16)17)4-9(10(5)8)23(18,19)20;;/h1-4,11H,(H,12,13,14)(H,15,16,17)(H,18,19,20);;/q;2*+1
    • InChI Key: KOOZYCPLBOSIAL-UHFFFAOYSA-N
    • SMILES: C1=C2C=C(C=C(C2=C(C=C1S(=O)(=O)O)O)S(=O)(=O)O)S(=O)(=O)O.[Na+].[K+]

Computed Properties

  • Exact Mass: 445.88143574g/mol
  • Monoisotopic Mass: 445.88143574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 751
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 209Ų

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